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Compound of Interest

Compound Name: 4'-Bromovalerophenone

Cat. No.: B053498 Get Quote

Essential Safety and Handling Guide for 4'-
Bromovalerophenone
For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents are paramount. This guide provides essential, immediate safety

and logistical information for 4'-Bromovalerophenone, including operational procedures and

disposal plans to ensure a safe laboratory environment.

Physical and Chemical Properties
4'-Bromovalerophenone is a yellow to tan solid with the following properties:
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Property Value Reference

Molecular Formula C₁₁H₁₃BrO [1]

Molecular Weight 241.12 g/mol [1]

Melting Point 34 - 36 °C (93.2 - 96.8 °F) [2][3]

Boiling Point
168 - 169 °C (334.4 - 336.2 °F)

at 20 mmHg
[3]

Appearance
Yellow, tan, or white to almost

white powder/crystal
[2][4][5]

Solubility

Insoluble in water, soluble in

Chloroform and Ethyl Acetate

(sparingly)

[2][6]

Hazard Identification and Personal Protective Equipment
(PPE)
While some safety data sheets indicate that 4'-Bromovalerophenone is not classified as

hazardous under OSHA 2012, others suggest it may cause skin and eye irritation.[3][7] One

source classifies it as harmful if swallowed and a skin irritant.[8] Thermal decomposition can

produce irritating gases and vapors, including carbon monoxide, carbon dioxide, and hydrogen

halides.[2][3]

To mitigate risks, the following personal protective equipment is mandatory:
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PPE Category Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.[9]

Protects against splashes and

airborne particles.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).[9][10]

Prevents skin contact and

potential irritation.

Respiratory Protection

A NIOSH/MSHA-approved

respirator (e.g., N95) is

recommended, especially

when dust may be generated.

[7]

Minimizes inhalation of dust

particles.

Body Protection

A laboratory coat and

appropriate protective clothing

to prevent skin exposure.[7]

[10]

Provides a barrier against

accidental spills.

Operational Plan: Step-by-Step Handling Procedures
1. Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize exposure

to dust and vapors.[2][11]

Ensure that an eyewash station and safety shower are readily accessible in the immediate

work area.[12]

2. General Handling:

Avoid direct contact with skin, eyes, and clothing.[7]

Do not breathe in dust.[3]

Use non-sparking tools to prevent ignition sources.[11]

Wash hands thoroughly after handling the substance.[8]
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3. Storage:

Store in a cool, dry, and well-ventilated place.[2][11]

Keep the container tightly closed to prevent contamination and exposure to moisture.[2][11]

Store away from incompatible materials such as strong oxidizing agents.[2][3]

4. Spill Response:

In case of a spill, evacuate the area.

Wear the appropriate PPE as outlined above.

For solid spills, carefully sweep or shovel the material into a suitable, labeled container for

disposal.[2][3]

Avoid generating dust during cleanup.

Clean the spill area thoroughly with a suitable solvent, followed by soap and water.

First Aid Measures
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.

Seek medical attention.[2][3]

Skin Contact

Wash off immediately with soap and plenty of

water while removing all contaminated clothing

and shoes. Get medical attention if irritation

persists.[2][3]

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration. Seek medical attention.[2]

[7]

Ingestion

Clean the mouth with water. Do not induce

vomiting. Call a physician or poison control

center immediately.[2][7]

Disposal Plan
The disposal of 4'-Bromovalerophenone must be in accordance with local, regional, and

national regulations.

1. Waste Classification:

As a chemical waste generator, you are responsible for determining if the discarded

chemical is classified as hazardous waste.[2]

2. Containerization:

Collect waste material in a suitable, closed, and properly labeled container.[11]

3. Disposal Method:

The material can be disposed of by a licensed chemical destruction facility or through

controlled incineration with flue gas scrubbing.[11]
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Do not allow the chemical to enter drains or sewer systems.[11]

Empty containers should be triple-rinsed (or equivalent) before being offered for recycling,

reconditioning, or disposal in a sanitary landfill.[11]

Workflow for Safe Handling and Disposal of 4'-
Bromovalerophenone
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1. Preparation

2. Handling

3. Emergency Response

4. Disposal
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Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 4'-Bromovalerophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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